N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide

• IUPAC Name: 1-anilino-3-(2,3-dimethylquinoxalin-6-yl)thiourea
• InChI: InChI=1S/C17H17N5S/c1-11-12(2)19-16-10-14(8-9-15(16)18-11)20-17(23)22-21-13-6-4-3-5-7-13/h3-10,21H,1-2H3,(H2,20,22,23)
• InChI Key: VBMHRDNXQMZYLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=S)NNC3=CC=CC=C3)C
• Molecular Formula: C17H17N5S
• DSSTOX Substance ID: DTXSID50974308
• Molecular Weight: 323.4 g/mol
• CAS RN: 5878-47-7

Description

N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide, also known as DQX-1, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide is not fully understood, but it has been proposed that it may act through multiple pathways. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis through the activation of caspases and the inhibition of various signaling pathways. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity through the activation of AMP-activated protein kinase (AMPK) and the inhibition of gluconeogenesis. In neurodegenerative disorder research, this compound has been found to exhibit neuroprotective effects through the inhibition of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in different studies. In cancer research, this compound has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cell lines. In diabetes research, this compound has been found to improve glucose tolerance, increase insulin sensitivity, and reduce blood glucose levels in animal models. In neurodegenerative disorder research, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress, inflammation, and neuronal death.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, there are also some limitations to its use, such as its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for research on N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide. One area of interest is the development of novel derivatives of this compound with improved efficacy and safety profiles. Another area of interest is the investigation of the potential synergistic effects of this compound with other drugs or therapies in various diseases. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound for its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further studies are needed to fully understand the potential therapeutic applications of this compound and its derivatives.

Synthesis Methods

The synthesis of N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide involves the reaction of 2,3-dimethylquinoxaline-6-carboxylic acid with thionyl chloride, followed by reaction with hydrazine hydrate and phenyl isothiocyanate. The resulting product is then purified through recrystallization. The purity and identity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-(2,3-dimethyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. In cancer research, this compound has been found to exhibit anti-proliferative and apoptotic effects in various cancer cell lines. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models. In neurodegenerative disorder research, this compound has been found to exhibit neuroprotective effects in animal models of Parkinson's disease.